
Operational Guide: Safe Disposal of p-
Chlorophenyl Methyl Sulfoxide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: p-Chlorophenyl methyl sulfoxide

CAS No.: 934-73-6

Cat. No.: B1581415 Get Quote

Executive Summary & Chemical Identity
p-Chlorophenyl methyl sulfoxide (CAS: 934-73-6) presents a dual-hazard profile often

overlooked in routine waste management. It combines the skin-permeating properties of a

sulfoxide with the toxicological burden of an aryl chloride.

Critical Directive: Unlike standard organic waste, this compound must be segregated into the

Halogenated Waste stream. Disposal via non-halogenated streams puts incineration facilities at

risk of non-compliance (due to HCl/Dioxin formation) and may damage facility infrastructure.

Chemical Property Data

IUPAC Name 1-chloro-4-(methylsulfinyl)benzene

CAS Number 934-73-6

Physical State Solid (typically off-white powder or crystals)

Molecular Formula C₇H₇ClOS

Primary Hazard Skin Irritant / Permeator; Eye Damage

Waste Classification
Halogenated Organic (Non-RCRA Listed, but

Hazardous)
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Hazard Profiling & Safety Gate
Before initiating disposal, the operator must acknowledge the specific risks associated with the

sulfoxide moiety. Sulfoxides can act as penetration enhancers, potentially carrying the

chlorinated aromatic ring across the dermal barrier more efficiently than other solvents.

GHS Classification Table
Hazard Class Category Signal Word H-Statement

Acute Toxicity (Oral) 4 Warning
H302: Harmful if

swallowed

Skin Irritation 2 Warning
H315: Causes skin

irritation

Eye Damage 1 Danger
H318: Causes serious

eye damage

Mandatory PPE (Personal Protective Equipment)
Hand Protection:Double-gloving is required. Use a laminate inner glove (e.g., Silver Shield®)

or thick Nitrile (>5 mil) outer glove. Standard latex is insufficient due to the permeation

potential of sulfoxides.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if

handling liquid solutions >500mL.

Respiratory: If handling dry powder outside a fume hood, N95 minimum; P100 HEPA

recommended.

Waste Characterization & Segregation Logic
The most common compliance violation regarding this compound is misclassifying it as

"General Organic Waste."

The Causality of Segregation: Incinerators operating on "Non-Halogenated" permits do not

have the wet scrubbers necessary to neutralize acidic gases (Hydrogen Chloride) formed when
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p-Chlorophenyl methyl sulfoxide burns. Sending this waste to the wrong stream can result

in:

Corrosion of the incinerator flue.

Release of acid rain components.

Regulatory fines for the waste generator.

Workflow: Waste Stream Decision Tree
The following logic gate ensures the material ends up in the correct drum.

Figure 1: Segregation logic dictating the Halogenated Waste stream requirement.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Expired/Surplus)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container. Avoid metal containers if moisture is present to prevent corrosion.

Labeling: Apply a hazardous waste label.

Constituents: "p-Chlorophenyl methyl sulfoxide".[1][2][3][4]

Hazard Checkbox: Toxic, Irritant.

Critical Tag: Write "HALOGENATED" clearly on the tag.

Secondary Containment: Place the sealed jar into a clear plastic bag (4 mil thickness) before

placing it into the Solid Halogenated Waste drum.

Scenario B: Disposal of Reaction Mixtures (Liquid)
If the compound is dissolved in a solvent (e.g., Dichloromethane, Methanol, or DMSO):

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g.,

Peroxides, Nitric Acid). Sulfoxides can react violently with strong oxidizers [1].[5]

PH Check: If the solution is acidic (e.g., from a reaction workup), neutralize to pH 6-8 using

Sodium Bicarbonate before consolidation.

Transfer: Pour into the Halogenated Solvent Waste carboy.

Note: Even if the solvent is non-halogenated (like Methanol), the presence of p-
Chlorophenyl methyl sulfoxide renders the entire mixture Halogenated for disposal

purposes [2].

Log Entry: Record the volume and concentration on the waste log sheet immediately.

Spill Management & Emergency Response
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Do not use bleach (Sodium Hypochlorite) to clean spills of this compound. Hypochlorites can

oxidize the sulfoxide to a sulfone or react with the chlorophenyl group, potentially creating more

toxic byproducts.

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don nitrile gloves, goggles, and lab coat.

Contain:

Solid Spill: Cover with wet paper towels to prevent dust generation, then scoop into a

disposal bag.

Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials like

sawdust.

Decontaminate: Wash the surface with a dilute surfactant (soap) and water solution. Collect

all rinse water as hazardous waste (Toxic Aqueous).

Regulatory & Compliance Context
While p-Chlorophenyl methyl sulfoxide is not explicitly listed on the EPA's RCRA "P" or "U"

lists, it falls under the "Cradle-to-Grave" responsibility of the generator.

EPA Waste Code: If not mixed with listed solvents, classify as D001 (if ignitable carrier) or

generally Hazardous Waste (Non-RCRA Regulated) but mandate incineration.

DOT Shipping (if transporting):

Proper Shipping Name: Toxic solid, organic, n.o.s. (p-Chlorophenyl methyl sulfoxide)[1]

[2][3][4][6][7]

Hazard Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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